Cas no 1326824-99-0 (2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(4-acetamidophenyl)acetamide)

• Product Name: 2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(4-acetamidophenyl)acetamide
• CAS No: 1326824-99-0
• MF: C₂₁H₂₁BrN₆O₃
• MW: 485.333842992783
• CID: 5323131
• Update Time: 2025-06-10

2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(4-acetamidophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(4-acetamidophenyl)acetamide
• N-(4-acetamidophenyl)-2-[2-(4-bromophenyl)-4-oxo-1,2,3,3a-tetrahydropyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide

• Inchi： 1S/C21H21BrN6O3/c1-13(29)24-16-6-8-17(9-7-16)25-20(30)11-27-21(31)19-10-18(26-28(19)12-23-27)14-2-4-15(22)5-3-14/h2-9,12,18-19,26H,10-11H2,1H3,(H,24,29)(H,25,30)
• InChI Key： BHIBOUCMOBBULX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CC2C(N(CC(NC3C=CC(=CC=3)NC(C)=O)=O)N=CN2N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 718
• XLogP3: 1.5
• Topological Polar Surface Area: 106

Additional information on 2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(4-acetamidophenyl)acetamide

Comprehensive Analysis of 2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(4-acetamidophenyl)acetamide (CAS No. 1326824-99-0)

The compound 2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(4-acetamidophenyl)acetamide (CAS No. 1326824-99-0) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a pyrazolo[1,5-d][1,2,4]triazine core, makes it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of kinase inhibition and cancer treatment, aligning with current trends in precision medicine.

One of the key structural features of this compound is the presence of a 4-bromophenyl group, which enhances its binding affinity to specific biological targets. The acetamide moiety further contributes to its solubility and bioavailability, critical factors in drug development. Recent studies have highlighted its potential as a small-molecule inhibitor, particularly in modulating pathways associated with inflammatory diseases and autoimmune disorders, topics that are currently trending in biomedical research.

The synthesis of 2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(4-acetamidophenyl)acetamide involves multi-step organic reactions, including cyclization and amide coupling, which are well-documented in peer-reviewed literature. Its CAS No. 1326824-99-0 serves as a unique identifier, facilitating accurate referencing in scientific databases. This compound is often discussed in the context of structure-activity relationship (SAR) studies, a hot topic in drug design, where researchers aim to optimize molecular efficacy and reduce off-target effects.

In addition to its pharmaceutical applications, this compound has garnered attention in computational chemistry and molecular docking simulations. These techniques are increasingly popular for predicting drug-receptor interactions, saving time and resources in early-stage research. The pyrazolo[1,5-d][1,2,4]triazine scaffold is particularly amenable to such studies due to its rigid yet modifiable structure, making it a frequent subject in AI-driven drug discovery platforms.

From a commercial perspective, 2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(4-acetamidophenyl)acetamide is available through specialized chemical suppliers, often in small quantities for research purposes. Its price and purity are critical considerations for laboratories, reflecting the broader demand for high-purity research chemicals. The compound’s stability under various storage conditions is also a common query among researchers, emphasizing the need for proper handling and storage protocols.

Looking ahead, the potential of CAS No. 1326824-99-0 extends beyond current applications. With the rise of personalized medicine and biomarker-driven therapies, this compound could play a pivotal role in developing next-generation treatments. Its versatility and unique chemical properties position it as a valuable tool for addressing unmet medical needs, particularly in oncology and immunology. As research progresses, further insights into its mechanism of action and therapeutic potential are expected to emerge.